Cas no 200137-80-0 (1,2,3,4-Tetrahydroisoquinolin-7-amine dihydrochloride)

1,2,3,4-Tetrahydroisoquinolin-7-amine dihydrochloride is a chemically stable, high-purity compound commonly used as a key intermediate in pharmaceutical and organic synthesis. Its dihydrochloride salt form enhances solubility, facilitating its use in aqueous reaction systems. The compound features a tetrahydroisoquinoline core, which is a privileged scaffold in medicinal chemistry, enabling applications in the development of bioactive molecules, particularly CNS-targeting agents. Its well-defined structure and consistent quality ensure reliable performance in research and industrial settings. The hydrochloride salt also improves handling and storage stability, making it suitable for long-term use. This compound is typically characterized by NMR, HPLC, and mass spectrometry to verify purity and structural integrity.
1,2,3,4-Tetrahydroisoquinolin-7-amine dihydrochloride structure
200137-80-0 structure
Product Name:1,2,3,4-Tetrahydroisoquinolin-7-amine dihydrochloride
CAS No:200137-80-0
MF:C9H14Cl2N2
MW:221.126860141754
MDL:MFCD09910389
CID:1083875
PubChem ID:42614622
Update Time:2025-05-23

1,2,3,4-Tetrahydroisoquinolin-7-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4-Tetrahydroisoquinolin-7-amine dihydrochloride
    • 1,2,3,4-tetrahydro-7-Isoquinolinamine dihydrochloride
    • 1,2,3,4‐TETRAHYDRO‐ISOQUINOLIN‐7‐YLAMINE 2HCL
    • 1,2,3,4-Tetrahydro-isoquinolin-7-ylamine 2HCl
    • 7-Isoquin<wbr>
    • LogP
    • 1,2,3,4-Tetrahydro-isoquinolin-7-ylamine dihydrochloride
    • MFCD09910389
    • 1,2,3,4-tetrahydroisoquinolin-7-amine;dihydrochloride
    • AKOS016367490
    • CS-0328380
    • 200137-80-0
    • SCHEMBL3285222
    • SB35151
    • DB-066028
    • 7-Amino-1,2,3,4-tetrahydroisoquinoline dihydrochloride
    • HXFVRHQVKXKFNV-UHFFFAOYSA-N
    • DTXSID70655182
    • 1,2,3,4-Tetrahydroisoquinolin-7-aminedihydrochloride
    • 1,2,3,4-Tetrahydroisoquinolin-7-amine--hydrogen chloride (1/2)
    • MDL: MFCD09910389
    • Inchi: 1S/C9H12N2.2ClH/c10-9-2-1-7-3-4-11-6-8(7)5-9;;/h1-2,5,11H,3-4,6,10H2;2*1H
    • InChI Key: HXFVRHQVKXKFNV-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1CC2C=C(C=CC=2CC1)N

Computed Properties

  • Exact Mass: 205.944
  • Monoisotopic Mass: 220.0534038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • PSA: 36.4

1,2,3,4-Tetrahydroisoquinolin-7-amine dihydrochloride Security Information

1,2,3,4-Tetrahydroisoquinolin-7-amine dihydrochloride Pricemore >>

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1,2,3,4-Tetrahydroisoquinolin-7-amine dihydrochloride Related Literature

Additional information on 1,2,3,4-Tetrahydroisoquinolin-7-amine dihydrochloride

1,2,3,4-Tetrahydroisoquinolin-7-amine Dihydrochloride: A Comprehensive Overview

1,2,3,4-Tetrahydroisoquinolin-7-amine dihydrochloride, also known by its CAS number 200137-80-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroisoquinoline derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development.

The molecular structure of 1,2,3,4-tetrahydroisoquinolin-7-amine dihydrochloride consists of a tetrahydroisoquinoline backbone with an amine group at the 7-position and a dihydrochloride counterion. This structure contributes to its unique chemical properties and biological functions. Recent studies have highlighted its role as a promising candidate in the development of novel therapeutic agents targeting various diseases.

One of the most notable aspects of this compound is its pharmacological activity. Research has demonstrated that 1,2,3,4-tetrahydroisoquinolin-7-amine dihydrochloride exhibits potent anti-inflammatory and antioxidant properties. These findings have opened new avenues for its application in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological properties, the synthesis and characterization of 1,2,3,4-tetrahydroisoquinolin-7-amine dihydrochloride have been the focus of numerous studies. Scientists have developed efficient synthetic routes to produce this compound in high yields, ensuring its availability for further research and potential commercialization.

The latest advancements in computational chemistry have also played a crucial role in understanding the molecular mechanisms underlying the biological activities of this compound. Molecular docking studies have revealed that 1,2,3,4-tetrahydroisoquinolin-7-amine dihydrochloride interacts with key proteins involved in inflammatory pathways, providing insights into its therapeutic potential.

In conclusion, 1,2,3,4-tetrahydroisoquinolin-7-amine dihydrochloride, with its CAS number 200137-80-0, represents a valuable compound in the realm of chemical research and drug development. Its unique properties and promising biological activities make it a subject of continued interest for scientists worldwide.

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